Cas no 2806738-91-8 ((S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate))

• Product Name: (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate)
• CAS No: 2806738-91-8
• MF: C₁₀H₁₆F₆N₂O₄
• MW: 342.235464096069
• CID: 5307145
• PubChem ID: 164886564
• Update Time: 2026-03-10

(S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinemethanamine, N,N-dimethyl-, (2S)-, 2,2,2-trifluoroacetate (1:2)
• 1-[(2S)-azetidin-2-yl]-N,N-dimethyl-methanamine
• 2806738-91-8
• (S)-1-(AZETIDIN-2-YL)-N,N-DIMETHYLMETHANAMINE BIS(2,2,2-TRIFLUOROACETATE)
• E88514
• PS-20664
• 1-[(2S)-azetidin-2-yl]-N,N-dimethyl-methanamine;2,2,2-trifluoroacetic acid
• (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate)

• Inchi： 1S/C6H14N2.2C2HF3O2/c1-8(2)5-6-3-4-7-6;2*3-2(4,5)1(6)7/h6-7H,3-5H2,1-2H3;2*(H,6,7)/t6-;;/m0../s1
• InChI Key： XVUDRPYMUJZMHH-ILKKLZGPSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1CC[C@H]1CN(C)C

Computed Properties

• Exact Mass: 342.10142597g/mol
• Monoisotopic Mass: 342.10142597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate)

Introduction to (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2806738-91-8 is known as (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate), a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of chiral amines that are widely utilized in pharmaceutical research and development, particularly in the synthesis of enantiomerically pure drugs. The presence of an azetidine ring and a bis(2,2,2-trifluoroacetate) salt moiety imparts distinct characteristics that make it a valuable intermediate in the creation of complex molecular architectures.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic profiles, making them more effective and less prone to degradation. The bis(2,2,2-trifluoroacetate) group in (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) serves as a protective group that can be easily removed under specific conditions, allowing for further functionalization of the molecule. This flexibility is particularly useful in multi-step synthetic routes where precise control over reaction conditions is crucial.

The stereochemistry of this compound is another critical aspect that contributes to its utility in drug design. The (S)-configuration of the amine center ensures that any derivatives synthesized from this compound will retain this specific spatial arrangement, which can be vital for achieving optimal biological activity. Chiral drugs often exhibit different pharmacological effects depending on their enantiomeric form, making the selection of the correct configuration paramount. The synthesis and characterization of (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) have been extensively studied to understand how its stereochemistry influences its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) with greater accuracy. Molecular modeling techniques can simulate how this compound interacts with enzymes and receptors at the atomic level, providing insights into its potential biological activity. These simulations have been instrumental in guiding the design of novel drug candidates that are tailored to specific therapeutic needs. For instance, studies have shown that the azetidine ring can serve as a scaffold for developing kinase inhibitors, which are important in treating cancers and inflammatory diseases.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug molecules to their targets. Additionally, fluorine atoms can influence metabolic pathways by preventing enzymatic degradation. The bis(2,2,2-trifluoroacetate) group in (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) not only provides stability but also allows for further derivatization through hydrolysis or other chemical transformations. This adaptability makes it a versatile building block for synthesizing a wide range of pharmacologically active compounds.

In conclusion, (S)-1-(Azetidin-2-YL)-N,N-dimethylmethanamine bis(2,2,2-trifluoroacetate) represents an important advancement in chemical biology and pharmaceutical research. Its unique structural features and stereochemical properties make it a valuable tool for developing new drugs with improved efficacy and stability. As research continues to uncover new applications for fluorinated compounds and chiral amines, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.